4-(Piperidin-3-ylmethyl)aniline hydrochloride

• Molecular Formula: C12H19ClN2
• Molecular Weight: 226.74 g/mol
• IUPAC Name: 4-(piperidin-3-ylmethyl)aniline;hydrochloride
• InChI: InChI=1S/C12H18N2.ClH/c13-12-5-3-10(4-6-12)8-11-2-1-7-14-9-11;/h3-6,11,14H,1-2,7-9,13H2;1H
• InChI Key: OAOGVJYMUPCCQH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CC2=CC=C(C=C2)N.Cl

Description

4-(Piperidin-3-ylmethyl)aniline hydrochloride is a chemical compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state .

Preparation Methods

The synthesis of 4-(Piperidin-3-ylmethyl)aniline hydrochloride involves several steps. One common method includes the reaction of piperidine with aniline derivatives under specific conditions. The reaction typically involves the use of catalysts and solvents to facilitate the formation of the desired product . Industrial production methods often employ continuous flow reactions and microwave irradiation to enhance yield and efficiency .

Chemical Reactions Analysis

4-(Piperidin-3-ylmethyl)aniline hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions with halogens or other nucleophiles, resulting in the formation of substituted derivatives.

Common reagents and conditions used in these reactions include acidic or basic environments, specific temperatures, and the presence of catalysts . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(Piperidin-3-ylmethyl)aniline hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Piperidin-3-ylmethyl)aniline hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

4-(Piperidin-3-ylmethyl)aniline hydrochloride can be compared with other piperidine derivatives, such as:

Piperidine: A simpler structure with similar chemical properties.

N-Benzylpiperidine: Known for its antiviral activity.

Piperidine-4-carboxylic acid: Used in the synthesis of pharmaceuticals.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties .